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Abstract
Ceteareth-25, a non-ionic surfactant widely utilized in the pharmaceutical and cosmetic

industries, is a polyoxyethylene ether of a blend of cetyl and stearyl alcohols.[1][2][3][4] As with

many excipients, a thorough understanding of its environmental fate and potential ecological

impact is crucial for sustainable product development and regulatory compliance. This technical

guide provides a comprehensive overview of the biodegradability and ecotoxicity of Ceteareth-

25, drawing upon available data for alcohol ethoxylates as a chemical class. This document

summarizes key quantitative data, outlines relevant experimental protocols, and presents visual

representations of biodegradation pathways and testing workflows to support informed

decision-making by researchers and drug development professionals.

Chemical and Physical Properties
Ceteareth-25 is a white, waxy solid that is soluble in water and alcohol, forming a colloidal or

clear solution.[2] Its chemical structure consists of a hydrophobic fatty alcohol backbone (cetyl

and stearyl alcohol) and a hydrophilic polyoxyethylene chain containing, on average, 25

ethylene oxide units.[1] This structure imparts its surfactant properties, making it an effective

emulsifier, solubilizer, and cleansing agent in various formulations.[3][4][5]
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The biodegradability of a substance is a critical measure of its environmental persistence.

Surfactants like Ceteareth-25, upon entering aquatic environments, can be broken down by

microorganisms. The extent and rate of this degradation are key to assessing their

environmental impact.

Aerobic Biodegradation
Alcohol ethoxylates (AEOs), the chemical family to which Ceteareth-25 belongs, are generally

considered to be readily biodegradable.[6][7][8] This classification is typically based on

stringent test guidelines, such as the OECD 301 series, which assess the extent of

mineralization (conversion to CO2, water, and biomass) over a 28-day period. For a substance

to be classified as "readily biodegradable," it must achieve a biodegradation level of at least

60% in a 10-day window within the 28-day test.[9][10] Studies on branched AEOs with 1-20

moles of ethoxylate have shown that they meet the criteria for ready biodegradability.[6][7]

While specific quantitative data for Ceteareth-25 is not readily available in the public domain,

the data for similar alcohol ethoxylates provides a strong indication of its likely behavior.

Table 1: Summary of Aerobic Biodegradability Data for Alcohol Ethoxylates

Substance
Class

Test Guideline
Biodegradatio
n (%)

Timeframe
(days)

Classification

Branched

Alcohol

Ethoxylates (C8-

C13, 1-20 EO)

OECD 301

series
>60% 28

Readily

Biodegradable[6]

[7]

Linear Alcohol

Ethoxylates
Not Specified >60% 28

Readily

Biodegradable

Oxo-Alcohol

Ethoxylate (23

EO)

ISO 14593 >60% 28

Readily

Biodegradable[1

1]

Linear Alcohol

Ethoxylate (40

EO)

ISO 14593 >60% 28

Readily

Biodegradable[1

1]
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Note: EO refers to the number of ethoxylate units.

Anaerobic Biodegradability
Under anaerobic conditions, such as in some sediments and wastewater treatment sludge, the

biodegradation of alcohol ethoxylates can also occur. Studies on linear alcohol ethoxylates

have demonstrated their ultimate anaerobic biodegradability.[12] The primary degradation

pathway involves the stepwise cleavage of the ethoxylate units.[12]

Environmental Fate and Ecotoxicity
The environmental impact of Ceteareth-25 is determined by its behavior and effects on aquatic

organisms.

Aquatic Toxicity
Alcohol ethoxylates can exhibit toxicity to aquatic organisms. According to notifications to the

European Chemicals Agency (ECHA), Ceteareth-25 is considered very toxic to aquatic life, and

toxic to aquatic life with long-lasting effects.[5] However, it is important to note that its ready

biodegradability suggests that it is removed efficiently in wastewater treatment plants, which

would limit chronic exposure in the aquatic environment.[13]

Quantitative ecotoxicity data is often presented as the concentration of a substance that

causes a specific effect in a certain percentage of the test population over a defined period.

This includes the EC50 (half maximal effective concentration) for algae and aquatic

invertebrates, and the LC50 (lethal concentration for 50% of the test population) for fish. While

specific data for Ceteareth-25 is limited, data for related alcohol ethoxylates indicates a

potential for aquatic toxicity. One source provides an oral LD50 of 1260 mg/kg for rats and a

dermal LD50 of 1260 mg/kg for rabbits for a substance identified as Ceteareth-25.[14]

Table 2: Summary of Ecotoxicity Data for Alcohol Ethoxylates
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Organism Endpoint Value (mg/L) Substance

Fish LC50 Varies
Alcohol

Ethoxylates[13]

Aquatic Invertebrates EC50 Varies
Alcohol

Ethoxylates[13]

Algae EC50 Varies
Alcohol

Ethoxylates[13]

Note: Specific values for Ceteareth-25 are not available in the provided search results. The

toxicity of alcohol ethoxylates can vary depending on the length of the alkyl chain and the

degree of ethoxylation.

Experimental Protocols
Standardized test methods, primarily from the Organisation for Economic Co-operation and

Development (OECD), are used to assess the biodegradability and ecotoxicity of chemicals.

Ready Biodegradability Testing (OECD 301)
The OECD 301 series of tests are designed to assess the ready biodegradability of chemicals

in an aerobic aqueous medium.[9]

Objective: To determine the potential for a chemical to be rapidly and completely biodegraded

by microorganisms.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

microorganisms (typically from a wastewater treatment plant) and incubated under aerobic

conditions in the dark or diffuse light for 28 days.[9] The extent of biodegradation is measured

by monitoring parameters such as the consumption of dissolved organic carbon (DOC), oxygen

consumption, or the production of carbon dioxide.[9]

Key Parameters:

Inoculum: Activated sludge from a domestic wastewater treatment plant.
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Test Duration: 28 days.[9]

Pass Criteria: ≥60% biodegradation within a 10-day window.[9][10]

Reference Substance: A readily biodegradable substance like sodium benzoate or aniline is

run in parallel to ensure the viability of the inoculum.[9]

Common OECD 301 Methods:

OECD 301A (DOC Die-Away): Measures the removal of dissolved organic carbon.

OECD 301B (CO2 Evolution - Sturm Test): Measures the amount of CO2 produced.

OECD 301D (Closed Bottle Test): Measures the consumption of dissolved oxygen.[10]

OECD 301F (Manometric Respirometry Test): Measures oxygen uptake in a closed

respirometer.[10]

Aquatic Toxicity Testing
4.2.1. Algal Growth Inhibition Test (OECD 201)

Objective: To determine the effects of a substance on the growth of freshwater microalgae.

Principle: A culture of a selected algal species is exposed to various concentrations of the test

substance in a nutrient-rich medium over a period of 72 hours. The growth of the algae is

measured at specific time intervals and compared to a control group.

Endpoint: The EC50 value, which is the concentration of the test substance that causes a 50%

reduction in algal growth.

4.2.2. Daphnia sp. Acute Immobilisation Test (OECD 202)

Objective: To determine the acute toxicity of a substance to aquatic invertebrates, typically

Daphnia magna.

Principle: Young daphnids are exposed to a range of concentrations of the test substance for

48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.
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Endpoint: The EC50 value, which is the concentration of the test substance that immobilizes

50% of the daphnids.

4.2.3. Fish Acute Toxicity Test (OECD 203)

Objective: To determine the acute lethal toxicity of a substance to fish.

Principle: Fish of a recommended species are exposed to the test substance at various

concentrations for a period of 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 value, which is the concentration of the test substance that is lethal to 50%

of the fish.

Signaling Pathways and Experimental Workflows
Aerobic Biodegradation Pathway of Alcohol Ethoxylates
The aerobic biodegradation of alcohol ethoxylates can proceed through two primary pathways:

central fission and terminal oxidation of the alkyl chain. The following diagram illustrates a

generalized pathway.
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Caption: Generalized aerobic biodegradation pathway of alcohol ethoxylates.

Experimental Workflow for OECD 301F (Manometric
Respirometry Test)
The following diagram outlines the key steps in performing a ready biodegradability test

according to the OECD 301F guideline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.specialchem.com/cosmetics/inci-ingredients/ceteareth-25
https://www.natures-key.com/product/cetaeareth-25/
https://www.atamanchemicals.com/ceteareth-25_u28836/
https://www.exxonmobilchemical.com/-/media/media-assets/media-library-assets/8/biodegradation_and_ecotoxicity_of_branched_alcohol_ethoxylates_en.pdf
https://www.researchgate.net/publication/337369579_Biodegradation_and_Ecotoxicity_of_Branched_Alcohol_Ethoxylates_Application_of_the_Target_Lipid_Model_and_Implications_for_Environmental_Classification
https://mercurychemical.com/en/alcohol-ethoxylate-surfactants-emerge-as-an-environmentally-friendly-choice/
https://mercurychemical.com/en/alcohol-ethoxylate-surfactants-emerge-as-an-environmentally-friendly-choice/
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.ibacon.com/your-study-type/chemistry/oecd-301310-ready-biodegradability-tests
https://pubmed.ncbi.nlm.nih.gov/18419196/
https://pubmed.ncbi.nlm.nih.gov/18419196/
https://pubs.acs.org/doi/10.1021/es9903680
https://chemical.kao.com/content/dam/sites/kao/chemical-kao-com/global/pdf/sustainability/saicm/article_05/SafetySummary_glen_C18EO5_15.pdf
http://www.thegoodscentscompany.com/data/rw1043101.html
https://www.benchchem.com/product/b12400883#biodegradability-and-environmental-impact-of-ceteareth-25
https://www.benchchem.com/product/b12400883#biodegradability-and-environmental-impact-of-ceteareth-25
https://www.benchchem.com/product/b12400883#biodegradability-and-environmental-impact-of-ceteareth-25
https://www.benchchem.com/product/b12400883#biodegradability-and-environmental-impact-of-ceteareth-25
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12400883?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

